Cas no 105520-18-1 (6-methylundeca-5,9-dien-2-one)

6-methylundeca-5,9-dien-2-one structure
6-methylundeca-5,9-dien-2-one structure
Product Name:6-methylundeca-5,9-dien-2-one
CAS No:105520-18-1
MF:C12H20O
MW:180.286603927612
CID:1154648
PubChem ID:71333573
Update Time:2025-04-20

6-methylundeca-5,9-dien-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-methylundeca-5,9-dien-2-one
    • DTXSID40761805
    • 6-methyl-5,9-undecadien-2-one
    • 105520-18-1
    • Inchi: 1S/C12H20O/c1-4-5-6-8-11(2)9-7-10-12(3)13/h4-5,9H,6-8,10H2,1-3H3
    • InChI Key: QCBGTLADBYEODH-UHFFFAOYSA-N
    • SMILES: O=C(C)CCC=C(C)CCC=CC

Computed Properties

  • Exact Mass: 180.1515
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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